N-Hydroxy-2-(4-hydroxy-phenyl)-acetamidine

• IUPAC Name: N'-hydroxy-2-(4-hydroxyphenyl)ethanimidamide
• InChI: InChI=1S/C8H10N2O2/c9-8(10-12)5-6-1-3-7(11)4-2-6/h1-4,11-12H,5H2,(H2,9,10)
• InChI Key: FTFFWVKTHDZJMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=NO)N)O
• Isomeric SMILES: C1=CC(=CC=C1C/C(=N/O)/N)O
• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• CAS RN: 58484-76-7

Description

“N-Hydroxy-2-(4-hydroxy-phenyl)-acetamidine” is a chemical compound with the molecular formula C8H10N2O2 and a molecular weight of 166.18. It is also known as N’-HYDROXY-2-(4-HYDROXYPHENYL)ETHANIMIDAMIDE.

Scientific Research Applications

Anti-inflammatory and Anti-arthritic Activity

N-(2-hydroxy phenyl) acetamide exhibits significant anti-arthritic and anti-inflammatory properties. In a study on adjuvant-induced arthritis in rats, this compound demonstrated a promising reduction in pro-inflammatory cytokines and oxidative stress markers, suggesting its potential as an anti-arthritic agent (Jawed et al., 2010).

DNA and Protein Binding Studies

New paracetamol derivatives, including N-(4-hydroxy-3-(morpholino(phenyl)methyl)phenyl) acetamide, have been studied for their DNA-binding interactions, showing potential for intercalation with DNA. These compounds also exhibit strong binding abilities with bovine serum albumin (BSA), suggesting relevance in drug design and pharmacology (Raj, 2020).

Antimicrobial Activity

2-Amino-4-aryl-3-cyano-6-(4’-hydroxy phenyl)-pyridines, derived from 4’-hydroxy chalcones, show promising antimicrobial activity. This highlights the potential of these compounds in developing new antimicrobial agents (Gothwal et al., 2011).

Antiproliferative Effects

Derivatives of N-(4-hydroxy-phenyl)-acetamide have been isolated from Nerium indicum, exhibiting significant antiproliferative effects against human breast cancer cell line MCF-7. These findings suggest the potential use of these compounds in cancer therapy (Arunachalam et al., 2019).

Chemical Synthesis and Structural Characterization

The synthesis and characterization of derivatives such as 2-hydroxy-N-methyl-N-phenyl-acetamide have been explored, providing insights into their chemical properties and potential applications in various fields of research (Zhong-cheng & Shu, 2002).